molecular formula C13H15ClO4 B8301979 3-(4-Chloro-2-formyl-phenoxy)-2,2-dimethyl-propionic acid methyl ester

3-(4-Chloro-2-formyl-phenoxy)-2,2-dimethyl-propionic acid methyl ester

Cat. No.: B8301979
M. Wt: 270.71 g/mol
InChI Key: ROZSCOBKHMLDSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chloro-2-formyl-phenoxy)-2,2-dimethyl-propionic acid methyl ester is a useful research compound. Its molecular formula is C13H15ClO4 and its molecular weight is 270.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H15ClO4

Molecular Weight

270.71 g/mol

IUPAC Name

methyl 3-(4-chloro-2-formylphenoxy)-2,2-dimethylpropanoate

InChI

InChI=1S/C13H15ClO4/c1-13(2,12(16)17-3)8-18-11-5-4-10(14)6-9(11)7-15/h4-7H,8H2,1-3H3

InChI Key

ROZSCOBKHMLDSW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COC1=C(C=C(C=C1)Cl)C=O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

5-chloro-2-hydroxy-benzaldehyde (3.1 g, 2 mmol), 2,2-dimethyl-3-(toluene-4-sulfonyloxy)-propionic acid methyl ester (5.46 g, 24 mmol), K2CO3 (5.5 g, 40 mmol) and KI (0.1 g) were mixed in DMF (20 mL). Then the mixture was irradiated by microwave for an hour at 150° C. The mixture was filtered and the filtrate was concentrated. The residue was dissolved in ethyl acetate and washed with 1N NaOH. Then the organic layer was dried over anhydrous Na2SO4 and concentrated to give title compound (Yield: 5 g, 92.5%).
Quantity
3.1 g
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reactant
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5.46 g
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5.5 g
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20 mL
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Yield
92.5%

Synthesis routes and methods II

Procedure details

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